Cas no 1170912-01-2 (N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 1170912-01-2
• MF: C₂₂H₂₁N₅O₃S₂
• MW: 467.563841581345
• CID: 6494928
• Update Time: 2025-08-03

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-4-pyrrolidin-1-ylsulfonylbenzamide

• Inchi： 1S/C22H21N5O3S2/c1-15-14-20(27(25-15)22-23-18-6-2-3-7-19(18)31-22)24-21(28)16-8-10-17(11-9-16)32(29,30)26-12-4-5-13-26/h2-3,6-11,14H,4-5,12-13H2,1H3,(H,24,28)
• InChI Key： PBNBUJRSEIKMIA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC2=CC=CC=C2S1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Overview of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 1170912-01-2)

The compound N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 1170912-01-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzothiazole core, a pyrazole ring, and a pyrrolidine sulfonyl moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with specific biological targets.

One of the key reasons for the growing interest in this compound is its structural similarity to other small-molecule therapeutics used in oncology and inflammatory diseases. The presence of the benzothiazole group, known for its anticancer properties, and the sulfonamide functionality, often associated with antibacterial activity, highlights its versatility. Recent studies have focused on optimizing its pharmacokinetic profile, including bioavailability and metabolic stability, to enhance its therapeutic potential.

In the context of current trends, the demand for targeted therapies and precision medicine has driven research into compounds like N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide. Searches for "kinase inhibitors 2024" and "benzothiazole derivatives in drug discovery" reflect the scientific community's focus on innovative molecules. Additionally, questions such as "How does sulfonamide improve drug efficacy?" or "What are the latest advances in pyrazole-based therapeutics?" underscore the relevance of this compound in modern research.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling and sulfonylation. The CAS No. 1170912-01-2 serves as a critical identifier for researchers sourcing this material for experimental purposes. Its purity and stability are paramount, especially when used in high-throughput screening or structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

Beyond its pharmaceutical applications, N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide has also been investigated in materials science. Its conjugated aromatic system and electron-withdrawing groups make it a candidate for organic semiconductors or fluorescent probes. This dual applicability in life sciences and materials engineering further elevates its scientific value.

As the field of computational chemistry advances, molecular docking and in silico modeling have become indispensable tools for predicting the interactions of this compound with biological targets. Searches like "best software for molecular docking 2024" or "how to predict drug-likeness of a compound" highlight the integration of technology in compound analysis. These approaches help researchers prioritize lead compounds for further development.

In summary, N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 1170912-01-2) represents a multifaceted molecule with significant potential across multiple disciplines. Its structural complexity, combined with its bioactive properties, positions it as a valuable subject for ongoing and future research. Whether in the realm of drug discovery, materials science, or computational studies, this compound continues to inspire innovation and scientific inquiry.